N'-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide

• IUPAC Name: N'-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C14H12FN3O2/c15-11-5-1-2-6-12(11)18-14(20)13(19)17-9-10-4-3-7-16-8-10/h1-8H,9H2,(H,17,19)(H,18,20)
• InChI Key: AHIQTLCJNCAJQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C(=O)NCC2=CN=CC=C2)F
• Molecular Formula: C14H12FN3O2
• Molecular Weight: 273.26 g/mol

Description

N'-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide, also known as FPO, is a compound that has been of great interest to the scientific community due to its potential as a therapeutic agent. FPO belongs to a class of compounds known as oxamides, which have been shown to have a wide range of biological activities.

Scientific Research Applications

Synthesis and Inhibitory Activity

The research around N'-(2-fluorophenyl)-N-(pyridin-3-ylmethyl)oxamide and its derivatives primarily focuses on their synthesis and potential as inhibitors targeting various biological pathways. For example, Schroeder et al. (2009) discuss the discovery of a selective and orally efficacious inhibitor of the Met kinase superfamily, highlighting the importance of substitution patterns on the pyridine and pyridone rings for enzyme potency and selectivity (Schroeder et al., 2009).

Fluorescent Chemosensors

Another significant application area for these compounds is as fluorescent chemosensors. Li et al. (2014) synthesized a sensor demonstrating excellent selectivity and sensitivity for Zn(2+) over other cations in aqueous solution, showcasing the compound's utility in distinguishing Zn(2+) from Cd(2+) (Li et al., 2014).

Non-Linear Optical (NLO) Properties

Jayarajan et al. (2019) reported the synthesis of derivatives through a three-component reaction, exploring their potential in non-linear optical properties and molecular docking analyses for anticancer activity (Jayarajan et al., 2019).

Molecular Aggregation and Crystal Chemistry

Mocilac et al. (2011) provided an in-depth analysis of N-(fluorophenyl)pyridinecarboxamides, examining the influence of substituents on molecular conformation and supramolecular aggregation, which is essential for understanding the structural and physico-chemical properties of these compounds (Mocilac et al., 2011).

Application in Living Cells and Aqueous Solutions

Further expanding on the applications in bio-imaging, Park et al. (2015) developed a chemosensor capable of monitoring Zn2+ concentrations in living cells and aqueous solution with high selectivity and sensitivity, illustrating the compound's practicality in biological and environmental monitoring (Park et al., 2015).